Cas no 56971-24-5 (Bis-1,7-(trimethylammonium)hepyl Dibromide)

• Product Name: Bis-1,7-(trimethylammonium)hepyl Dibromide
• CAS No: 56971-24-5
• MF: C₁₃H₃₂Br₂N₂
• MW: 376.214582443237
• CID: 946272
• PubChem ID: 42071
• Update Time: 2025-06-07

Bis-1,7-(trimethylammonium)hepyl Dibromide Chemical and Physical Properties

Names and Identifiers

• Bis-1,7-(trimethylammonium)hepyl Dibromide
• trimethyl-[7-(trimethylazaniumyl)heptyl]azanium,dibromide
• N~1~,N~1~,N~1~,N~7~,N~7~,N~7~-Hexamethylheptane-1,7-bis(aminium) dibromide
• Heptamethonium bromide
• AKOS024360554
• CHEMBL1096379
• SCHEMBL21049920
• 56971-24-5
• AMMONIUM, HEPTAMETHYLENEBIS(TRIMETHYL-, DIBROMIDE
• DTXSID50972440
• N1,N1,N1,N7,N7,N7-Hexamethylheptane-1,7-diaminium bromide
• 1,7-Heptanediaminium, N,N,N,N',N',N'-hexamethyl-, dibromide
• trimethyl-[7-(trimethylazaniumyl)heptyl]azanium;dibromide

• Inchi： 1S/C13H32N2.2BrH/c1-14(2,3)12-10-8-7-9-11-13-15(4,5)6;;/h7-13H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： VFBNKSCGJOBFNU-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+](C)(C)(C)CCCCCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 376.09117g/mol
• Monoisotopic Mass: 374.09322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Stability/Shelf Life: Moisture Sensitive